Cas no 50841-34-4 (Butanamide, 4-(acetylamino)-N-(4-iodophenyl)-)
50841-34-4 structure
Product Name:Butanamide, 4-(acetylamino)-N-(4-iodophenyl)-
CAS No:50841-34-4
MF:C12H15IN2O2
MW:346.164175271988
CID:363942
PubChem ID:39754777
Update Time:2025-04-19
Butanamide, 4-(acetylamino)-N-(4-iodophenyl)- Chemical and Physical Properties
Names and Identifiers
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- Butanamide, 4-(acetylamino)-N-(4-iodophenyl)-
- 4-acetamido-N-(4-iodophenyl)butanamide
- DTXSID90653802
- 50841-34-4
-
- Inchi: 1S/C12H15IN2O2/c1-9(16)14-8-2-3-12(17)15-11-6-4-10(13)5-7-11/h4-7H,2-3,8H2,1H3,(H,14,16)(H,15,17)
- InChI Key: LWNOERVCHYHGPL-UHFFFAOYSA-N
- SMILES: IC1C=CC(=CC=1)NC(CCCNC(C)=O)=O
Computed Properties
- Exact Mass: 346.01745
- Monoisotopic Mass: 346.01783g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 263
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
Butanamide, 4-(acetylamino)-N-(4-iodophenyl)- Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
50841-34-4 (Butanamide, 4-(acetylamino)-N-(4-iodophenyl)-) Related Products
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